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Compound of Interest

Compound Name: SC99

Cat. No.: B1680885 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety protocols, operational guidelines, and

disposal plans for the handling of SC99 (CAS No. 882290-02-0), a selective STAT3 inhibitor.

Given its mechanism of action and application in cancer research, SC99 should be handled as

a potent and potentially cytotoxic compound. The following procedures are designed to ensure

the safety of laboratory personnel and the integrity of research.

Compound Information and Hazard Assessment
SC99 is an orally active, selective inhibitor of the JAK2-STAT3 signaling pathway.[1][2][3][4] It is

a small molecule compound used for research purposes only and is not intended for human or

veterinary diagnostic or therapeutic use.[2] Due to its biological activity, it should be handled

with care to avoid accidental exposure.
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Property Value Source

CAS Number 882290-02-0 [1][3]

Molecular Formula C₁₅H₈Cl₂FN₃O [1][3]

Molecular Weight 336.15 g/mol [1][3]

Appearance Solid powder [3]

Solubility
Soluble in DMSO (e.g., 67

mg/mL)
[1]

Storage

Powder: -20°C for up to 3

years. In solvent: -80°C for up

to 1 year.

[1][3]

Hazard Identification

While a specific Safety Data Sheet (SDS) for SC99 is not publicly available, based on its

intended use as a STAT3 inhibitor in cancer research, it should be treated as a potent

compound with potential cytotoxic, mutagenic, or teratogenic effects. All waste generated from

handling this compound should be considered cytotoxic waste.[5][6]

Personal Protective Equipment (PPE)
Strict adherence to PPE protocols is mandatory when handling SC99. The following PPE

should be worn at all times in the designated work area.
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PPE Category Item
Specifications and Best
Practices

Hand Protection Nitrile Gloves

Double gloving is

recommended. Change gloves

immediately if contaminated,

punctured, or torn. Do not

wear gloves outside of the

laboratory.

Eye Protection
Safety Goggles or Glasses

with Side Shields

Must be worn at all times in the

laboratory.

Body Protection Laboratory Coat

A dedicated lab coat for

working with potent

compounds is recommended.

It should be buttoned and have

tight-fitting cuffs.

Respiratory Protection N95 Respirator or higher

Recommended when handling

the solid compound to avoid

inhalation of powder.

Operational Plan: Step-by-Step Handling
Procedures
This section outlines the procedural workflow for handling SC99 from receipt to use in a typical

cell-based assay.

Experimental Workflow for Handling SC99
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Caption: A step-by-step workflow for the safe handling of SC99 in a laboratory setting.
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Disposal Plan
All materials that come into contact with SC99 are to be considered cytotoxic waste and must

be segregated from other laboratory waste streams.[5][6]

Waste Segregation and Disposal Procedures

Waste Type Disposal Container Disposal Procedure

Solid Waste

Labeled, leak-proof cytotoxic

waste container (purple or with

cytotoxic symbol)

Includes contaminated gloves,

lab coats, pipette tips, and

plasticware.

Liquid Waste
Labeled, sealed cytotoxic

liquid waste container

Includes unused stock

solutions, working solutions,

and contaminated media.

Sharps

Puncture-resistant sharps

container labeled for cytotoxic

waste

Includes needles, syringes,

and scalpels used in

conjunction with SC99.

All cytotoxic waste must be disposed of according to institutional and local regulations, which

typically involves incineration.[5]

Signaling Pathway
SC99 is a selective inhibitor of the JAK2-STAT3 signaling pathway.[1][2][3][4] Understanding

this pathway is crucial for interpreting experimental results.

JAK2-STAT3 Signaling Pathway
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Caption: The JAK2-STAT3 signaling pathway and the inhibitory action of SC99.
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By adhering to these guidelines, researchers can safely handle SC99 while maintaining a

secure laboratory environment and ensuring the quality of their scientific work. Always consult

your institution's specific safety protocols and guidelines for handling potent compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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